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Compound of Interest

Compound Name: N-Acetyl-5-acetoxytryptamine
CAS No.: 28026-16-6
Cat. No.: B1596998
Get Quote
. J

Executive Summary: Immediate Action Required

N-Acetyl-5-acetoxytryptamine (also known as N,O-Diacetylserotonin) is a structural analog of
Melatonin and N-Acetylserotonin.[1] While often used as a metabolic probe or synthetic
intermediate, it possesses significant biological activity potential due to its ability to hydrolyze
into N-Acetylserotonin (a TrkB receptor agonist).[1]

Critical Directive: Treat this compound as a Potent Bioactive Agent (OEB 3). Do not handle on
open benchtops. All solid-phase manipulation requires a certified chemical fume hood or
HEPA-filtered balance enclosure.[1]

Part 1: Chemical Profile & Risk Logic

To handle this chemical safely, you must understand its behavior.[2] It is not Melatonin (N-
Acetyl-5-methoxytryptamine), but a diacetylated derivative.[1]
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Feature

Specification

Operational Implication

Chemical Name

N-Acetyl-5-acetoxytryptamine

Verify Identity: Check CAS
28026-16-6.[1] Do not confuse
with Melatonin (CAS 73-31-4).

[11(31[4]

Physical State

Crystalline Powder

Inhalation Risk: High
electrostatic potential; easily

aerosolized during weighing.[1]

Permeation Risk: Solvents like

Solubility DMSO, Ethanol, Methanol DMSO carry solutes through
skin.
Hydrolysis Risk: In presence of
. ] - water/plasma, the 5-acetoxy
Stability Moisture Sensitive

group hydrolyzes to form N-

Acetylserotonin.[1]

The "Why" Behind the Safety: The primary risk is not acute lethality, but neuroactive

modulation.[1] Upon systemic absorption, esterases rapidly cleave the 5-acetoxy group,

releasing N-Acetylserotonin, which modulates circadian rhythms and BDNF signaling

pathways.[1] Strict containment prevents unintended physiological effects on the researcher.[1]

Part 2: The PPE Matrix

Standard laboratory attire (coat, goggles) is insufficient. Adhere to this matrix.
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Protection Zone

Required Equipment

Technical Justification

Respiratory

Engineering Control Primary:
Chemical Fume Hood or
Vented Balance
Enclosure.PPE Secondary:
N95/P100 (if outside hood).[1]

The compound is a fine
particulate.[1] Inhalation
provides a direct route to the
bloodstream, bypassing first-

pass metabolism.[1]

Ocular

Chemical Splash Goggles
(Indirect Vent).

Prevent mucosal absorption
via the tear ducts.[1] Standard
safety glasses allow side-entry

of airborne dust.[1]

Dermal (Hands)

Double Gloving Strategy:1.

Inner: Nitrile (0.11mm)2. Outer:

Nitrile (Extended Cuff)

Solvent Carrier Effect: If
solubilizing in DMSO, the
solvent renders single gloves
ineffective. The air gap
between gloves provides
breakthrough time.[1]

Dermal (Body)

Tyvek® Sleeve Covers or Lab
Coat with knit cuffs.

Prevents powder accumulation
on wrists/forearms, a common
contact dermatitis site during

weighing.

Part 3: Operational Protocol (Step-by-Step)
Phase A: Weighing & Solubilization

Goal: Create a stock solution without contaminating the workspace.[1]

 Static Mitigation: Place an ionizing bar or antistatic gun inside the balance enclosure.[1]

Indole derivatives are prone to static cling, causing “jumping" of powder.

» Taring: Tare the vial with the cap on to account for all weight. Open the vial only inside the

hood.[1]

o Transfer: Use a disposable antistatic spatula.[1] Do not reuse spatulas to prevent cross-

contamination.[1]
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e Solubilization:
o Preferred Solvent: Anhydrous DMSO (Dimethyl sulfoxide).

o Technique: Add solvent down the side of the vial to wash down adherent powder.[1] Vortex
with cap tightly sealed.

o Caution: The solution is now a transdermal vector.[1] A drop on the skin will carry the
compound directly into the bloodstream.[1]

Phase B: Deactivation & Cleanup

Goal: Hydrolyze and remove residues.[1]
e Dry Residue: Wipe with a dry tissue first to remove bulk powder.[1]

o Chemical Deactivation: Apply a 10% Sodium Carbonate solution or mild alkaline detergent.

[1]

o Mechanism:[1][2][5][6] Mild base accelerates the hydrolysis of the acetoxy ester,
converting the lipophilic parent compound into the more polar (and easier to clean) N-
acetylserotonin/acetate mixture.[1]

e Final Wash: Rinse with 70% Ethanol followed by water.[1]

Part 4: Visualization & Logic Flows[1]
Diagram 1: PPE Decision Logic

Use this flow to determine necessary protection based on the state of matter.[1]
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Handling N-Acetyl-5-acetoxytryptamine

Select Physical State

Weighing

Solid / Powder Solution (DMSO/EtOh)

:

REQUIRED: Fume Hood / Double Nitrile Gloves
Balance Enclosure (Breakthrough Prevention)
Contingency Only

N95/P100 Respirator Tyvek Sleeve Covers

(If hood unavailable)

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state. Red indicates high
inhalation risk; Yellow indicates high permeation risk.[1]

Diagram 2: Emergency Spill Response

Immediate actions for containment.

Cover with wet paper towel
(Prevent Aerosol)

Dry Powder

Wipe with 10% Na2CO3
(Hydrolysis)

Dispose as Hazardous

Spill Detected Chemical Waste

Identify Type

Absorb with Vermiculite

Liquid (Solvent) or Absorbent Pads

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1596998/docs?utm_src=pdf-body-img#technical-advisory-safe-handling-operational-logistics-for-n-acetyl-5-acetoxytryptamine
https://patents.google.com/patent/CN113788780B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Step-by-step spill response protocol emphasizing aerosol containment for powders
and absorption for liquids.

Part 5: References & Verification[1][3]

National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 105815, 5-Methoxy-N-acetyltryptamine (Analog Reference).[1] Retrieved from [Link]

o Note: Used for structural analog toxicity extrapolation due to the close metabolic
relationship between N-acetyl-5-acetoxytryptamine and Melatonin.[1]

o Note: Primary metabolite reference. Confirms "Irritant” status and handling requirements
for the deacetylated core.

Veeprho Laboratories.N,O-Diacetyl Serotonin (CAS 28026-16-6) Reference Standard.[1]
Retrieved from [Link]

o Note: Verification of specific CAS 28026-16-6 identity as N,O-Diacetyl Serotonin.[1]

o Note: Protocol source for solubility in DMSO and stability concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CN113788780B - Synthesis method of N-acetyl-5-methoxy tryptamine - Google Patents
[patents.google.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. ushio.net [usbio.net]

4. a2bchem.com [a2bchem.com]

5. medchemexpress.com [medchemexpress.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1596998/docs?utm_src=pdf-body-img#technical-advisory-safe-handling-operational-logistics-for-n-acetyl-5-acetoxytryptamine
https://patents.google.com/patent/CN113788780B/en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-N-acetyltryptamine
https://www.benchchem.com/product/b1596998/docs?utm_src=pdf-body#technical-advisory-safe-handling-operational-logistics-for-n-acetyl-5-acetoxytryptamine
https://patents.google.com/patent/CN113788780B/en
https://patents.google.com/patent/CN113788780B/en
https://veeprho.com/
https://patents.google.com/patent/CN113788780B/en
https://www.benchchem.com/product/b1596998?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN113788780B/en
https://patents.google.com/patent/CN113788780B/en
https://cdn.caymanchem.com/cdn/msds/14535m.pdf
https://www.usbio.net/biochemicals/258158/NAcetyl5methoxytryptamine-Melatonin
https://www.a2bchem.com/prod/AB48264
https://www.medchemexpress.com/N-Acetyl-5-hydroxytryptamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Technical Advisory: Safe Handling & Operational
Logistics for N-Acetyl-5-acetoxytryptamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596998/docs#technical-advisory-safe-handling-
operational-logistics-for-n-acetyl-5-acetoxytryptamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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